5-(4-Fluorophenyl)oxazol-2-amine
Overview
Description
5-(4-Fluorophenyl)oxazol-2-amine , also known by its chemical formula C₈H₆FN₃O , is a synthetic organic compound. It belongs to the class of phenyl-1,3-oxazoles , which are aromatic heterocyclic compounds containing a 1,3-oxazole ring substituted at one or more positions by a phenyl group . This compound has garnered interest due to its potential therapeutic applications.
Physical And Chemical Properties Analysis
Scientific Research Applications
FLT3 Inhibitor for Acute Myeloid Leukemia (AML) Treatment
“5-(4-Fluorophenyl)oxazol-2-amine” has been identified as a potent novel FLT3 inhibitor . FLT3 is a tyrosine kinase, and its internal tandem duplication (ITD) is the most common mutation in patients with AML . This compound inhibits the activities of FLT3 and mutated FLT3, as well as the proliferation of FLT3-ITD+ AML cells .
Anti-Leukemic Activity
The anti-leukemic activity of “5-(4-Fluorophenyl)oxazol-2-amine” was confirmed by in vivo tumor growth inhibition in MV4-11 xenograft mice .
Suppression of DNA Damage Repair Genes
This compound has been found to suppress the expression of DNA damage repair genes .
Combination Therapy for AML
Combination treatment with “5-(4-Fluorophenyl)oxazol-2-amine” and olaparib (a poly (ADP-ribose) polymerase [PARP] inhibitor) synergistically inhibited cell proliferation in Molm-13 and MV4-11 cells . This suggests that combination treatment with this compound and a PARP inhibitor may be an effective therapy regimen for FLT3-mutated AML .
Synthesis from Simple Amino Acids
“5-(4-Fluorophenyl)oxazol-2-amine” can be synthesized from simple amino acids through the formation of the intermediate 2-(perfluoroalkyl)-oxazol-5(2H)-ones .
Synthesis from N-Acyl Arylhydrazines
This compound can also be synthesized from N-acyl arylhydrazines via the formation of the intermediate phenylazocarboxylates .
Mechanism of Action
Target of Action
The primary target of 5-(4-Fluorophenyl)oxazol-2-amine, also known as compound 7 or 7c, is FMS-like tyrosine kinase 3 (FLT3) . FLT3 is a receptor tyrosine kinase, which plays a crucial role in hematopoiesis, the formation of blood cellular components . Mutations in FLT3, particularly internal tandem duplications (ITD), are common in patients with acute myeloid leukemia (AML) and result in constitutive activation of the receptor, leading to rapid proliferation of cancer cells .
Mode of Action
Compound 7c acts as an inhibitor of FLT3, effectively blocking its activity . It has been shown to inhibit both wild-type FLT3 and mutated FLT3 in cell-free kinase assays and in Molm-13 and MV4-11 cells . By inhibiting FLT3, 7c prevents the abnormal proliferation of cancer cells caused by the constitutive activation of FLT3 .
Biochemical Pathways
The inhibition of FLT3 by 7c affects the FLT3 signaling pathway, which is involved in the proliferation and survival of hematopoietic cells . By blocking FLT3, 7c disrupts this pathway, leading to increased apoptosis, or programmed cell death, in AML cells . Additionally, 7c has been found to suppress the expression of DNA damage repair genes .
Result of Action
The inhibition of FLT3 by 7c results in increased apoptosis in AML cells, thereby reducing their proliferation . The anti-leukemic activity of 7c has been confirmed by in vivo tumor growth inhibition in MV4-11 xenograft mice . Furthermore, the suppression of DNA damage repair genes by 7c could potentially enhance the effectiveness of other treatments, such as poly (ADP-ribose) polymerase (PARP) inhibitors .
Future Directions
: Kim, H. J., Ryu, H., Song, J.-Y., Hwang, S.-G., Jalde, S. S., Choi, H.-K., & Ahn, J. (2020). Discovery of Oxazol-2-amine Derivatives as Potent Novel FLT3 Inhibitors. Molecules, 25(21), 5154. DOI: 10.3390/molecules25215154 : CAS Registry Number: 21718-02-5. BOC Sciences. Link : 21718-02-5 | 5-(4-Fluorophenyl)oxazol-2-amine | Ambeed. [Link](
properties
IUPAC Name |
5-(4-fluorophenyl)-1,3-oxazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AARATJSBAGJVSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(O2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60650242 | |
Record name | 5-(4-Fluorophenyl)-1,3-oxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60650242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorophenyl)oxazol-2-amine | |
CAS RN |
21718-02-5 | |
Record name | 5-(4-Fluorophenyl)-1,3-oxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60650242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-fluorophenyl)-1,3-oxazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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